1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-[(2,3-dimethoxyphenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C19H23ClN2O4S.C2H2O4/c1-25-18-5-3-4-15(19(18)26-2)14-21-10-12-22(13-11-21)27(23,24)17-8-6-16(20)7-9-17;3-1(4)2(5)6/h3-9H,10-14H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: GZBLEIXVPBESJI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)CN2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C21H25ClN2O8S
• Molecular Weight: 500.9 g/mol

Description

1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure, which gives it a range of properties that make it useful for various research purposes.

Mechanism of Action

The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. This compound has been shown to interact with a range of molecular targets, including ion channels, receptors, and enzymes.
Biochemical and Physiological Effects:
1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate has been shown to have a range of biochemical and physiological effects in various experimental models. This compound has been shown to modulate the release of neurotransmitters, alter ion channel activity, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate in lab experiments include its unique chemical structure, which gives it a range of properties that make it useful for various research purposes. However, the limitations of using this compound include its high cost, limited availability, and potential toxicity.

Future Directions

There are many future directions for research on 1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate. Some potential areas of focus include further studies on the compound's mechanism of action, its potential applications in the treatment of various diseases, and the development of new synthetic methods for producing this compound. Additionally, future research could explore the use of this compound in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

The synthesis of 1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate involves a multi-step process that requires specialized equipment and expertise. The process typically involves the reaction of piperazine with 4-chlorobenzenesulfonyl chloride, followed by the addition of 2,3-dimethoxybenzaldehyde and subsequent purification steps.

Scientific Research Applications

1-[(4-chlorophenyl)sulfonyl]-4-(2,3-dimethoxybenzyl)piperazine oxalate has been used in various scientific research applications, including studies on the central nervous system, cardiovascular system, and cancer. This compound has been shown to have a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.